Cas no 732266-64-7 (3-(3-bromo-4-hydroxy-5-methoxyphenyl)-2-cyano-N-(3-ethoxypropyl)prop-2-enamide)

• Product Name: 3-(3-bromo-4-hydroxy-5-methoxyphenyl)-2-cyano-N-(3-ethoxypropyl)prop-2-enamide
• CAS No: 732266-64-7
• MF: C₁₆H₁₉BrN₂O₄
• MW: 383.237063646317
• CID: 6019997
• PubChem ID: 2419656
• Update Time: 2025-05-20

3-(3-bromo-4-hydroxy-5-methoxyphenyl)-2-cyano-N-(3-ethoxypropyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• EN300-26582374
• 3-(3-bromo-4-hydroxy-5-methoxyphenyl)-2-cyano-N-(3-ethoxypropyl)prop-2-enamide
• Z44326348
• (Z)-3-(3-Bromo-4-hydroxy-5-methoxyphenyl)-2-cyano-N-(3-ethoxypropyl)prop-2-enamide
• 732266-64-7

• Inchi： 1S/C16H19BrN2O4/c1-3-23-6-4-5-19-16(21)12(10-18)7-11-8-13(17)15(20)14(9-11)22-2/h7-9,20H,3-6H2,1-2H3,(H,19,21)/b12-7-
• InChI Key： XXWPTOOXYWHVAL-GHXNOFRVSA-N
• SMILES： BrC1C(=C(C=C(C=1)/C=C(/C#N)\C(NCCCOCC)=O)OC)O

Computed Properties

• Exact Mass: 382.05282g/mol
• Monoisotopic Mass: 382.05282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 91.6Ų

Additional information on 3-(3-bromo-4-hydroxy-5-methoxyphenyl)-2-cyano-N-(3-ethoxypropyl)prop-2-enamide

Comprehensive Overview of 3-(3-bromo-4-hydroxy-5-methoxyphenyl)-2-cyano-N-(3-ethoxypropyl)prop-2-enamide (CAS No. 732266-64-7)

The compound 3-(3-bromo-4-hydroxy-5-methoxyphenyl)-2-cyano-N-(3-ethoxypropyl)prop-2-enamide (CAS No. 732266-64-7) is a specialized organic molecule with a unique structural framework. Its molecular formula and intricate functional groups make it a subject of interest in pharmaceutical and agrochemical research. The presence of a bromo substituent, a cyano group, and an ethoxypropyl side chain contributes to its potential reactivity and applications in drug discovery and material science.

In recent years, the demand for highly functionalized aromatic compounds like this has surged, particularly in the context of targeted therapy and precision medicine. Researchers are exploring its role as a building block for small-molecule inhibitors, given its ability to interact with specific biological targets. The compound's electron-withdrawing and electron-donating groups also make it a candidate for organic electronics, aligning with the growing trend of sustainable materials.

One of the most frequently asked questions about CAS No. 732266-64-7 revolves around its synthetic route and scalability. The compound is typically synthesized via multi-step organic reactions, including condensation and substitution processes. Its purification often involves chromatographic techniques, which are critical for achieving high purity levels required in pharmaceutical intermediates. This aligns with the broader industry focus on green chemistry and process optimization.

The physicochemical properties of 3-(3-bromo-4-hydroxy-5-methoxyphenyl)-2-cyano-N-(3-ethoxypropyl)prop-2-enamide are also a key area of investigation. Its solubility in organic solvents and stability under various conditions are critical for its application in formulation development. Recent studies have highlighted its potential as a fluorescence probe, leveraging its conjugated system for bioimaging applications. This ties into the rising interest in non-invasive diagnostic tools.

From a commercial perspective, the compound is gaining traction due to its versatility. Suppliers often highlight its use in high-throughput screening and combinatorial chemistry, addressing the needs of drug discovery pipelines. The patent landscape surrounding similar structures suggests potential for intellectual property development, particularly in oncology and neurodegenerative disease research.

In conclusion, 3-(3-bromo-4-hydroxy-5-methoxyphenyl)-2-cyano-N-(3-ethoxypropyl)prop-2-enamide represents a fascinating intersection of chemical innovation and applied research. Its multi-functional design positions it as a valuable asset in both academic and industrial settings, with ongoing studies likely to uncover further applications. As the scientific community continues to explore its potential, this compound is poised to remain a topic of significant interest.